Cas no 2381636-14-0 ((3S,5S)-3-Amino-5-hydroxy-piperidine-1-carboxylic acid benzyl ester)

• Product Name: (3S,5S)-3-Amino-5-hydroxy-piperidine-1-carboxylic acid benzyl ester
• CAS No: 2381636-14-0
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD31693618
• CID: 4774022
• Update Time: 2025-05-20

(3S,5S)-3-Amino-5-hydroxy-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (3S,5S)-3-Amino-5-hydroxy-piperidine-1-carboxylic acid benzyl ester
• SB35939
• Benzyl (3S,5S)-3-amino-5-hydroxypiperidine-1-carboxylate

• MDL： MFCD31693618
• Inchi： 1S/C13H18N2O3/c14-11-6-12(16)8-15(7-11)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9,14H2/t11-,12-/m0/s1
• InChI Key： XNKUUGNEYNGZGJ-RYUDHWBXSA-N
• SMILES： O[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 0.3
• Topological Polar Surface Area: 75.8

Additional information on (3S,5S)-3-Amino-5-hydroxy-piperidine-1-carboxylic acid benzyl ester

Compound CAS No. 2381636-14-0: (3S,5S)-3-Amino-5-Hydroxy-Piperidine-1-Carboxylic Acid Benzyl Ester

The compound (3S,5S)-3-Amino-5-Hydroxy-Piperidine-1-Carboxylic Acid Benzyl Ester (CAS No. 2381636-14-0) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse applications in drug design and synthesis. The molecule features a piperidine ring system with stereochemically defined centers at positions 3 and 5, making it a chiral compound with specific optical properties.

The benzyl ester group attached to the carboxylic acid moiety plays a crucial role in stabilizing the molecule and enhancing its solubility properties. This feature makes it an attractive candidate for use in pharmaceutical formulations where controlled release and bioavailability are critical. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds, emphasizing the need for precise synthesis and characterization techniques.

One of the most promising applications of (3S,5S)-3-Amino-5-Hydroxy-Piperidine-1-Carboxylic Acid Benzyl Ester lies in its potential as a precursor for more complex bioactive molecules. Researchers have explored its utility in the synthesis of peptide analogs and other bioactive compounds, leveraging its unique structural features to design molecules with enhanced pharmacokinetic profiles. For instance, the amino group at position 3 can serve as a site for further functionalization, enabling the creation of diverse chemical entities with tailored biological activities.

Recent advancements in asymmetric synthesis have provided novel insights into the efficient production of this compound. By employing enantioselective catalytic methods, chemists can now achieve high yields of the desired enantiomer, which is essential for maintaining consistency in downstream applications. These methods not only improve the overall process efficiency but also reduce environmental impact by minimizing waste generation.

In addition to its synthetic applications, (3S,5S)-3-Amino-5-Hydroxy-Piperidine-1-Carboxylic Acid Benzyl Ester has shown potential in medicinal chemistry as a building block for drug candidates targeting various therapeutic areas. For example, its ability to form stable amide bonds makes it an ideal component in peptide-based drugs designed to modulate protein-protein interactions or inhibit enzymatic activity.

From a structural perspective, the molecule's piperidine ring provides a rigid framework that can influence its pharmacophoric properties. The hydroxyl group at position 5 contributes to hydrogen bonding capabilities, which are critical for molecular recognition and binding affinity in biological systems. This feature has been exploited in designing ligands for G-protein coupled receptors (GPCRs), where precise hydrogen bonding networks are essential for receptor activation or inhibition.

Moreover, the benzyl ester group imparts lipophilicity to the molecule, enhancing its ability to cross cellular membranes. This property is particularly advantageous in drug delivery systems where transmembrane transport is a limiting factor. Recent studies have demonstrated that such esterified derivatives can serve as prodrugs, releasing the active carboxylic acid upon enzymatic cleavage within the body.

The stereochemistry at positions 3 and 5 is another critical aspect of this compound's functionality. The (3S,5S) configuration ensures specific interactions with biological targets, which can significantly influence efficacy and selectivity. For instance, enantiomeric excess (ee) has been shown to correlate with improved pharmacokinetic profiles and reduced adverse effects in preclinical models.

In terms of synthesis, (3S,5S)-3-Amino-5-Hydroxy-Piperidine-1-Carboxylic Acid Benzyl Ester can be prepared via various routes, including ring-closing metathesis and stereoselective reductions. These methods allow for precise control over stereochemistry while maintaining high yields and purity levels. The use of chiral catalysts has further enhanced the enantioselectivity of these reactions, making them suitable for large-scale production.

Recent advancements in computational chemistry have also provided valuable insights into the molecular modeling of this compound. Docking studies have revealed potential binding modes with key therapeutic targets, such as kinases and proteases. These findings underscore its potential as a lead compound in drug discovery programs targeting diseases like cancer and neurodegenerative disorders.

In conclusion, (3S,5S)-3-Amino-5-Hydroxy-Piperidine-1-Carboxylic Acid Benzyl Ester (CAS No. 2381636-14-0) represents a versatile building block with significant potential across multiple domains of chemical research. Its unique structural features, combined with advances in synthetic methodology and computational tools, position it as a valuable asset in both academic and industrial settings.